Cas no 2171484-45-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid
• CAS No: 2171484-45-8
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5998639
• PubChem ID: 165537251
• Update Time: 2025-11-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid
• EN300-1502544
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclopropane-1-carboxylic acid
• 2171484-45-8

• Inchi： 1S/C24H22N2O5/c1-2-7-20(21(27)26-24(12-13-24)22(28)29)25-23(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-11,19-20H,7,12-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： VBAIOWIIZLFPJT-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic Acid (CAS No. 2171484-45-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid, identified by its CAS number 2171484-45-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which make it a promising candidate for various biochemical applications.

The molecular structure of this compound features a cyclopropane ring fused with a pentamer chain, terminated by an amide group. The presence of a fluoren-9-ylmethoxycarbonyl moiety adds an additional layer of complexity, providing unique electronic and steric properties that are highly relevant in the design of bioactive molecules. This structural motif has been extensively studied for its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds due to their diverse pharmacological profiles. The cyclopropane ring, a three-membered saturated carbon structure, is known for its ability to introduce conformational constraints into molecules, which can enhance binding affinity and selectivity. This characteristic makes compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid particularly valuable in the design of targeted therapeutics.

The fluoren moiety is another key feature of this compound, contributing to its stability and solubility while also providing a platform for further chemical modifications. Fluorene derivatives are widely recognized for their fluorescence properties, which have been exploited in various applications, including bioimaging and drug delivery systems. The methoxycarbonyl group further enhances the compound's reactivity, allowing for selective functionalization at multiple sites.

Recent studies have highlighted the potential of this compound in the development of inhibitors for enzymes involved in inflammatory and metabolic diseases. The amide group in the molecule serves as a hinge region, facilitating interactions with specific amino acid residues in target proteins. This has led to investigations into its efficacy as an inhibitor of proteases and kinases, which are key players in numerous disease pathways.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, has been crucial in achieving the desired molecular architecture. These methodologies align with the broader trends in synthetic organic chemistry aimed at producing complex molecules with high precision.

In the context of drug discovery, this compound represents an excellent example of how structural complexity can be leveraged to achieve specific biological outcomes. The combination of cyclopropane and fluorene moieties provides a unique scaffold that can be fine-tuned through medicinal chemistry approaches. This includes modifications to optimize solubility, improve metabolic stability, and enhance binding affinity to biological targets.

The amide group also plays a critical role in determining the pharmacokinetic properties of this compound. Amides are known for their favorable pharmacokinetic profiles due to their stability under physiological conditions and their ability to undergo enzymatic degradation at specific sites. This makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopropane-1-carboxylic acid a promising candidate for further development into therapeutic agents.

Current research is focused on exploring the potential applications of this compound in treating neurological disorders. The cyclopropane ring has been shown to interact with certain neurotransmitter receptors, suggesting its utility in modulating neural activity. Additionally, the fluorene moiety offers opportunities for developing imaging agents that can track neural activity in vivo.

The methoxycarbonyl group further enhances the compound's versatility by allowing for selective derivatization into esters or amides with different physicochemical properties. This flexibility is crucial in drug design, as it enables chemists to tailor molecules for specific biological targets while maintaining overall structural integrity.

In conclusion, 1-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentagraminocyclopropane carboxylic acid (CAS No. 2171484458) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.